Cas no 191347-98-5 (1,3-Dioxepane-5-carboxaldehyde, 2,2-dimethyl-, (R)- (9CI))

• Product Name: 1,3-Dioxepane-5-carboxaldehyde, 2,2-dimethyl-, (R)- (9CI)
• CAS No: 191347-98-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 115988
• PubChem ID: 11073694
• Update Time: 2025-04-18

1,3-Dioxepane-5-carboxaldehyde, 2,2-dimethyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepane-5-carboxaldehyde, 2,2-dimethyl-, (R)- (9CI)
• 1,3-Dioxepane-5-carboxaldehyde,2,2-dimethyl-, (5R)-
• (5R)-2,2-dimethyl-1,3-dioxepane-5-carbaldehyde
• 191347-98-5

• Inchi： 1S/C8H14O3/c1-8(2)10-4-3-7(5-9)6-11-8/h5,7H,3-4,6H2,1-2H3/t7-/m0/s1
• InChI Key： NDWPAXBKBLMDPF-ZETCQYMHSA-N
• SMILES： O1C[C@H](C=O)CCOC1(C)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53